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Compound of Interest

Compound Name: 2-Chloro-3-methoxypyrazine

Cat. No.: B1589331

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the spectroscopic data for 2-Chloro-3-
methoxypyrazine, a heterocyclic compound of interest in medicinal chemistry and materials
science. Understanding its structural features through Nuclear Magnetic Resonance (NMR),
Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is crucial for its application and
development. This document synthesizes experimental data with established spectroscopic
principles to offer a comprehensive reference.

Molecular Structure and Overview

2-Chloro-3-methoxypyrazine possesses a pyrazine ring, a diazine with nitrogen atoms at
positions 1 and 4. This aromatic core is substituted with a chlorine atom at position 2 and a
methoxy group at position 3. This substitution pattern dictates the electronic environment of the
molecule and, consequently, its spectroscopic signatures.
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Proposed Mass Spectrometry Fragmentation of 2-Chloro-3-methoxypyrazine
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¢ To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of 2-Chloro-3-methoxypyrazine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1589331#spectroscopic-data-nmr-ir-ms-
of-2-chloro-3-methoxypyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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